Cas no 1250879-01-6 (N-(Pyridin-2-ylmethyl)cyclobutanamine)

• Product Name: N-(Pyridin-2-ylmethyl)cyclobutanamine
• CAS No: 1250879-01-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5049074
• Update Time: 2025-06-30

N-(Pyridin-2-ylmethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-ylmethyl)cyclobutanamine
• N-(Pyridin-2-ylmethyl)cyclobutanamine

• Inchi： 1S/C10H14N2/c1-2-7-11-10(4-1)8-12-9-5-3-6-9/h1-2,4,7,9,12H,3,5-6,8H2
• InChI Key： YPODSGQTJHKIEN-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9

Additional information on N-(Pyridin-2-ylmethyl)cyclobutanamine

Introduction to N-(Pyridin-2-ylmethyl)cyclobutanamine (CAS No. 1250879-01-6)

N-(Pyridin-2-ylmethyl)cyclobutanamine, with the CAS number 1250879-01-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a pyridine ring and a cyclobutane moiety makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure consists of a cyclobutane ring substituted with an N-(pyridin-2-ylmethyl) group. This configuration allows for diverse interactions with biological targets, making it a valuable candidate for further investigation. The pyridine moiety, in particular, is well-known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in the design of targeted therapies.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways involved in various diseases. N-(Pyridin-2-ylmethyl)cyclobutanamine has shown promise in preliminary studies as a potential lead compound for the treatment of neurological disorders. Its ability to interact with specific receptors and enzymes has been explored in both in vitro and in vivo models.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The cyclobutane ring provides a rigid framework that can be modified to enhance binding affinity and selectivity. Additionally, the pyridine group offers opportunities for further functionalization, allowing chemists to tailor the properties of the molecule to specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(Pyridin-2-ylmethyl)cyclobutanamine with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might interact with biological systems. These findings have guided synthetic efforts aimed at optimizing its pharmacological properties.

The synthesis of N-(Pyridin-2-ylmethyl)cyclobutanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include the alkylation of cycлобутанamine derivatives with pyridine methyl bromide or chloride. These reactions are typically carried out under controlled conditions to minimize side products and improve overall efficiency.

In addition to its pharmaceutical applications, N-(Pyridin-2-ylmethyl)cycлобutanamine has potential uses in materials science and catalysis. Its unique structural features make it a candidate for designing novel ligands that can enhance catalytic activity in various chemical transformations. Furthermore, its stability under different conditions suggests that it could be used in industrial processes where robustness is essential.

The safety profile of N-(Pyridin-2-ylmethyl)cycлобutanamine is another critical consideration. While preliminary studies have not revealed any significant toxicities, further research is needed to fully assess its safety and efficacy. Animal models have been used to evaluate its pharmacokinetic properties, providing valuable data on how the compound is metabolized and eliminated from the body.

In conclusion, N-(Pyridin-2-ylmethyl)cycлобutanamine (CAS No. 1250879-01-6) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structure and potential biological activity make it an attractive target for further research and development. As our understanding of its properties grows, so too will its utility in addressing various scientific and medical challenges.